Cas no 2228992-59-2 (1-(furan-3-yl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(furan-3-yl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2228992-59-2
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 6235424
• PubChem ID: 165695134
• Update Time: 2025-10-28

1-(furan-3-yl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(furan-3-yl)-2,2-dimethylcyclopropylmethanol
• [1-(furan-3-yl)-2,2-dimethylcyclopropyl]methanol
• EN300-1831898
• 2228992-59-2

• Inchi： 1S/C10H14O2/c1-9(2)6-10(9,7-11)8-3-4-12-5-8/h3-5,11H,6-7H2,1-2H3
• InChI Key： JWDBXAPESUOYAV-UHFFFAOYSA-N
• SMILES： OCC1(C2=COC=C2)CC1(C)C

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.4Ų

Additional information on 1-(furan-3-yl)-2,2-dimethylcyclopropylmethanol

Comprehensive Overview of 1-(furan-3-yl)-2,2-dimethylcyclopropylmethanol (CAS No. 2228992-59-2)

1-(furan-3-yl)-2,2-dimethylcyclopropylmethanol (CAS No. 2228992-59-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This compound features a furan ring attached to a dimethylcyclopropylmethanol moiety, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of novel therapeutic agents targeting metabolic disorders and inflammatory diseases.

The growing interest in 1-(furan-3-yl)-2,2-dimethylcyclopropylmethanol aligns with broader trends in the chemical and pharmaceutical industries, where there is a strong demand for high-purity intermediates and custom synthesis solutions. With the rise of green chemistry and sustainable practices, this compound's potential for eco-friendly synthesis routes has also become a topic of discussion. Additionally, its structural similarity to bioactive molecules has led to investigations into its role as a building block for drug candidates, particularly in the context of small-molecule therapeutics.

One of the key advantages of 1-(furan-3-yl)-2,2-dimethylcyclopropylmethanol is its compatibility with modern catalytic processes, which are essential for scalable and cost-effective production. The compound's stereochemical properties further enhance its appeal, as they allow for precise control over reaction outcomes in asymmetric synthesis. This is particularly relevant given the increasing focus on chiral compounds in the pharmaceutical industry, where enantiopure drugs often exhibit superior efficacy and safety profiles.

From a commercial perspective, CAS No. 2228992-59-2 is gaining traction as a research chemical among academic and industrial laboratories. Its potential applications extend beyond pharmaceuticals to include flavor and fragrance development, where its furan-derived aroma could be leveraged. Furthermore, the compound's stability under various conditions makes it a reliable candidate for long-term storage and transportation, addressing logistical challenges faced by chemical suppliers.

In the context of AI-driven drug discovery, 1-(furan-3-yl)-2,2-dimethylcyclopropylmethanol has been identified as a promising scaffold for virtual screening and molecular docking studies. Computational chemists are leveraging its structural features to predict interactions with biological targets, accelerating the identification of potential drug leads. This aligns with the broader shift toward data-driven research in the life sciences, where compounds like this play a pivotal role in bridging experimental and theoretical approaches.

As regulatory frameworks evolve, the importance of high-quality reference standards for compounds such as 1-(furan-3-yl)-2,2-dimethylcyclopropylmethanol cannot be overstated. Analytical methods like HPLC and NMR are critical for ensuring purity and consistency, particularly in GMP-compliant environments. The compound's well-defined spectroscopic properties facilitate its characterization, making it a valuable tool for method development and validation in analytical laboratories.

Looking ahead, the demand for CAS No. 2228992-59-2 is expected to rise, driven by its multifaceted applications and the ongoing expansion of the fine chemicals market. Innovations in synthetic methodologies, such as flow chemistry and enzymatic catalysis, are likely to further enhance its accessibility and utility. For researchers and manufacturers alike, staying abreast of these developments will be essential for leveraging the full potential of this intriguing compound.